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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610 Get Quote

In the fast-paced environments of research, science, and drug development, the materials and

tools used must be reliable, well-characterized, and consistent. Cyanoacrylate adhesives,

known for their rapid bonding capabilities, are frequently employed for a variety of applications,

from assembling custom lab apparatus to mounting tissue samples. Permabond 910, a methyl

cyanoacrylate, has long been a staple in many laboratories. However, a range of other

cyanoacrylate formulations exists, each with unique properties that may be better suited for

specific research needs. This guide provides an objective comparison of Permabond 910 with

other common cyanoacrylate adhesives, supported by experimental data and detailed testing

protocols, to aid researchers in making informed decisions.

Key Performance Parameters: A Comparative
Analysis
The selection of an appropriate cyanoacrylate adhesive hinges on a clear understanding of its

key performance indicators. The following tables summarize the quantitative data for

Permabond 910 and several alternatives, including the popular ethyl cyanoacrylate Loctite

401, the n-butyl cyanoacrylate 3M™ Vetbond™ Tissue Adhesive, and two medical-grade ethyl

cyanoacrylates, Infinity Bond MG30 and Hernon Quantum 143.

Table 1: Physical and Mechanical Properties
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Property
Permabond
910

Loctite 401
3M™
Vetbond™

Infinity
Bond MG30

Hernon
Quantum
143

Chemical

Type

Methyl

Cyanoacrylat

e[1][2]

Ethyl

Cyanoacrylat

e[3][4]

n-Butyl

Cyanoacrylat

e[5]

Modified

Ethyl

Cyanoacrylat

e[6]

Ethyl

Cyanoacrylat

e

Viscosity (cP) 70 - 90[2]
100 - 110[7]

[8]

Low (not

specified)
30[6] 45-65

Fixture Time

(Steel)
10 - 15 sec[2] 5 - 20 sec[8] Seconds[5][9] 5 - 20 sec 10 - 30 sec

Full Cure

Time
24 hours[2] 24 hours 24 hours 24 hours 24 hours

Shear

Strength

(Steel)

23-29 N/mm²

(3300-4200

psi)[1][2]

20 N/mm²

(2900 psi)[7]
Not specified 15-25 N/mm² 15-25 N/mm²

Temperature

Range

-55°C to 82°C

(-65°F to

180°F)[2]

-40°C to

120°C (-40°F

to 248°F)[7]

Not specified -55°C to 82°C -55°C to 82°C

Hardness

(Shore D)
85 Not specified Not specified Not specified Not specified

Table 2: Biocompatibility and Sterilization Compatibility
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Property
Permabond
910

Loctite 401
3M™
Vetbond™

Infinity
Bond MG30

Hernon
Quantum
143

Biocompatibili

ty
Not specified Not specified

Suitable for

veterinary

use[10][11]

USP Class

VI, ISO

10993[6][12]

USP Class VI

Cytotoxicity

(ISO 10993-

5)

Not specified Not specified Not specified Pass[12] Pass

EtO

Sterilization
Not specified Not specified Not specified

Compatible[1

3]
Compatible

Gamma

Sterilization
Not specified Not specified Not specified

Compatible[1

3]
Compatible

Autoclave

Sterilization
Not specified

Generally not

recommende

d[14]

Not specified

Limited

resistance[14

]

Limited

resistance

Experimental Protocols: A Guide to In-House
Testing
For researchers who need to validate adhesive performance for their specific applications,

standardized testing is crucial. The following are detailed methodologies for key experiments.

Shear Strength Testing (Adapted from ASTM D1002)
This test determines the shear strength of an adhesive bond between two substrates.

Materials:

Universal Testing Machine (UTM) with a suitable load cell.

Test substrates (e.g., steel, aluminum, polycarbonate coupons of standardized dimensions).

Cyanoacrylate adhesive to be tested.
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Solvent for cleaning (e.g., isopropanol, acetone).

Clamps for holding specimens during curing.

Procedure:

Substrate Preparation: Clean the bonding surfaces of the test coupons with a solvent to

remove any grease or contaminants. For some metals, light abrasion may be necessary to

remove the oxide layer.[1] Allow the solvent to fully evaporate.

Adhesive Application: Apply a single, small drop of the cyanoacrylate adhesive to one of the

coupons.

Assembly: Immediately join the two coupons, ensuring a consistent overlap area (typically

0.5 inches). Apply firm, uniform pressure to spread the adhesive into a thin film.

Curing: Clamp the assembled specimen and allow it to cure for the manufacturer's

recommended full cure time (typically 24 hours) at ambient temperature and humidity.

Testing: Mount the cured specimen in the grips of the UTM. Apply a tensile load at a constant

rate of crosshead displacement until the bond fails.

Data Analysis: Record the maximum load at failure. Calculate the shear strength by dividing

the maximum load by the bond area.

Preparation Testing Analysis

Clean Substrates Apply Adhesive Assemble Lap Joint Cure for 24h Mount in UTM Apply Tensile Load Record Max Load Calculate Shear Strength

Click to download full resolution via product page

Caption: Workflow for ASTM D1002 Shear Strength Testing.
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Cytotoxicity Testing: MEM Elution Method (Adapted
from ISO 10993-5)
This in vitro test assesses the potential for a material to cause cellular damage.

Materials:

L-929 mouse fibroblast cell line (or other appropriate cell line).

Cell culture medium (e.g., MEM).

Cured samples of the cyanoacrylate adhesive.

Positive control (e.g., material with known cytotoxicity).

Negative control (e.g., material with no known cytotoxicity).

Incubator (37°C, 5% CO2).

Microscope.

Procedure:

Extract Preparation: Prepare an extract of the cured adhesive by incubating it in cell culture

medium at 37°C for 24 hours. The ratio of material surface area to medium volume should be

standardized.

Cell Culture: Seed L-929 cells in culture plates and incubate until they form a near-confluent

monolayer.

Exposure: Remove the existing culture medium from the cells and replace it with the

prepared extracts (from the test article, positive control, and negative control).

Incubation: Incubate the cell cultures with the extracts for a defined period (e.g., 24-48

hours).

Evaluation: Examine the cells under a microscope for morphological changes, such as cell

lysis, rounding, or detachment, which are indicative of cytotoxicity. A grading system (0-4) is
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typically used to quantify the cytotoxic effect.

Preparation

Exposure Evaluation

Prepare Adhesive Extract

Expose Cells to Extract

Culture L-929 Cells

Incubate for 24-48h Microscopic Examination Grade Cytotoxicity (0-4)

Click to download full resolution via product page

Caption: Workflow for ISO 10993-5 Cytotoxicity Testing.

Logical Framework for Adhesive Selection in a
Research Setting
Choosing the right cyanoacrylate adhesive for a research application requires a systematic

approach. The following diagram illustrates a logical workflow to guide this selection process.
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Define Application Requirements

Identify Substrates Consider Operating Environment
(Temp, Humidity, Solvents) Biocompatibility Needed?

Initial Adhesive Screening

Review Technical Data Sheets

Small-Scale Bonding Tests

Evaluate Performance
(Strength, Cure Speed)

Final Adhesive Selection

Click to download full resolution via product page

Caption: Logical workflow for selecting a research adhesive.

Discussion and Recommendations
Permabond 910, with its methyl cyanoacrylate chemistry, exhibits excellent adhesion to

metals.[1][2] This makes it a strong candidate for applications involving the assembly of metal

components in custom research equipment. Its lower viscosity is also advantageous for tight-
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fitting parts. However, its biocompatibility is not specified, making it less suitable for

applications with potential for direct or indirect contact with biological systems.

Loctite 401, an ethyl cyanoacrylate, offers a broader substrate adhesion profile, including

plastics and porous materials like wood and paper.[3][4] Its slightly higher viscosity can be

beneficial for applications with small gaps. Similar to Permabond 910, its biocompatibility is not

explicitly stated, warranting caution in biological research contexts.

For applications in drug development and those involving cell cultures or tissue engineering,

medical-grade cyanoacrylates are the preferred choice. Infinity Bond MG30 and Hernon

Quantum 143 are formulated to meet stringent biocompatibility standards such as USP Class

VI and ISO 10993.[6][12] Their compatibility with common sterilization methods like EtO and

gamma radiation is a significant advantage for applications requiring sterility.[13]

3M™ Vetbond™ Tissue Adhesive, a n-butyl cyanoacrylate, is specifically designed for

veterinary applications to close minor wounds.[5][9] While its use in a research setting might be

considered for in vivo animal studies, its performance on non-biological substrates is not well-

documented.

Chemical Resistance: Cyanoacrylates generally exhibit better resistance to non-polar solvents

(e.g., gasoline) than to polar solvents (e.g., water, acetone).[15][16] For laboratory applications

where exposure to various solvents is common, it is crucial to test the adhesive's compatibility

with the specific chemicals that will be used.

Sterilization: While some medical-grade cyanoacrylates are compatible with EtO and gamma

sterilization, autoclave (steam sterilization) is generally not recommended as it can significantly

degrade the adhesive bond.[14]

In conclusion, while Permabond 910 remains a reliable choice for general-purpose bonding of

metals in a research laboratory, the specific demands of the application should guide the

selection of the most appropriate cyanoacrylate adhesive. For any application involving

biological materials or requiring sterilization, a certified medical-grade adhesive is strongly

recommended. Researchers are encouraged to perform their own small-scale tests to validate

the performance of any adhesive within their specific experimental context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

